2-Amino-1-(4-chlorophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• IUPAC Name: 2-amino-1-(4-chlorophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-6,8-dihydro-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C22H19ClN4O3S/c1-22(2)9-15-20(16(28)10-22)19(17-7-8-18(31-17)27(29)30)14(11-24)21(25)26(15)13-5-3-12(23)4-6-13/h3-8,19H,9-10,25H2,1-2H3
• InChI Key: DDDWYNVCTBVKAX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C(=C(N2C3=CC=C(C=C3)Cl)N)C#N)C4=CC=C(S4)[N+](=O)[O-])C(=O)C1)C
• Molecular Formula: C22H19ClN4O3S
• Molecular Weight: 454.9 g/mol

Description

2-Amino-1-(4-chlorophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile is a complex organic compound that belongs to the class of hexahydroquinolines This compound is characterized by the presence of various functional groups, including an amino group, a chlorophenyl group, a nitrothiophenyl group, and a carbonitrile group

Preparation Methods

The synthesis of 2-Amino-1-(4-chlorophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile involves multiple steps and specific reaction conditions. One common synthetic route includes the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-chlorobenzaldehyde, dimedone, and 5-nitrothiophene-2-carbaldehyde.

Knoevenagel Condensation: The first step involves the Knoevenagel condensation reaction between 4-chlorobenzaldehyde and dimedone in the presence of a base, such as piperidine, to form an intermediate.

Michael Addition: The intermediate undergoes a Michael addition reaction with 5-nitrothiophene-2-carbaldehyde to form a new intermediate.

Cyclization: The final step involves the cyclization of the intermediate to form the desired hexahydroquinoline compound.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of advanced techniques such as microwave-assisted synthesis to reduce reaction times.

Chemical Reactions Analysis

2-Amino-1-(4-chlorophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to reduce the nitro group to an amino group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles such as amines or thiols.

Hydrolysis: Hydrolysis reactions can occur under acidic or basic conditions, leading to the cleavage of the carbonitrile group to form carboxylic acids or amides.

Scientific Research Applications

2-Amino-1-(4-chlorophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as the development of new drugs for the treatment of infectious diseases and cancer.

Industry: It is used in the development of new materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-Amino-1-(4-chlorophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, leading to the inhibition or activation of specific biochemical pathways. For example, it may inhibit the activity of certain enzymes involved in DNA replication or protein synthesis, leading to the suppression of cell growth and proliferation.

Comparison with Similar Compounds

Similar compounds to 2-Amino-1-(4-chlorophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile include other hexahydroquinoline derivatives with different substituents. These compounds may have similar chemical properties but differ in their biological activities and applications. For example:

2-Amino-1-(4-bromophenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile: This compound has a bromine atom instead of a chlorine atom, which may affect its reactivity and biological activity.

2-Amino-1-(4-methylphenyl)-7,7-dimethyl-4-(5-nitrothiophen-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile: This compound has a methyl group instead of a chlorine atom, which may influence its solubility and interaction with biological targets.